4-Methoxy-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzothiazole

• IUPAC Name: 4-methoxy-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C14H15F3N2OS/c1-20-10-3-2-4-11-12(10)18-13(21-11)19-7-5-9(6-8-19)14(15,16)17/h2-4,9H,5-8H2,1H3
• InChI Key: AVFICDGIAHRRKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCC(CC3)C(F)(F)F
• Molecular Formula: C14H15F3N2OS
• Molecular Weight: 316.34 g/mol

Description

The compound “4-Methoxy-2-[4-(trifluoromethyl)piperidin-1-yl]-1,3-benzothiazole” is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound, a piperidine ring, which is a common motif in many pharmaceuticals and natural products, and a trifluoromethyl group, which is often used in drug design for its bioactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, a piperidine ring, and a trifluoromethyl group. The benzothiazole and piperidine rings are likely to contribute to the compound’s aromaticity and potential bioactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the benzothiazole ring, the piperidine ring, and the trifluoromethyl group. The trifluoromethyl group is known to be a strong electron-withdrawing group, which could make the compound more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential pharmaceutical, its mechanism of action would likely involve interaction with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential bioactivity. Proper safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve further studies to determine its potential applications, such as in pharmaceuticals or materials science. It could also involve studies to better understand its reactivity and properties.